Cas no 899975-95-2 (N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2-methyl-3-nitrobenzamide)
N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2-methyl-3-nitrobenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-2-methyl-3-nitrobenzamide
- N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2-methyl-3-nitrobenzamide
-
- Inchi: 1S/C18H19N3O5S/c1-13-16(5-4-6-17(13)21(23)24)18(22)19-14-7-9-15(10-8-14)20-11-2-3-12-27(20,25)26/h4-10H,2-3,11-12H2,1H3,(H,19,22)
- InChI Key: ZJWKFPFHXUCPLP-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(N2CCCCS2(=O)=O)C=C1)(=O)C1=CC=CC([N+]([O-])=O)=C1C
N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2-methyl-3-nitrobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2794-0021-2μmol |
N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-2-methyl-3-nitrobenzamide |
899975-95-2 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2794-0021-5μmol |
N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-2-methyl-3-nitrobenzamide |
899975-95-2 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2794-0021-10μmol |
N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-2-methyl-3-nitrobenzamide |
899975-95-2 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2794-0021-20μmol |
N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-2-methyl-3-nitrobenzamide |
899975-95-2 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2794-0021-1mg |
N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-2-methyl-3-nitrobenzamide |
899975-95-2 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2794-0021-2mg |
N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-2-methyl-3-nitrobenzamide |
899975-95-2 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2794-0021-3mg |
N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-2-methyl-3-nitrobenzamide |
899975-95-2 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2794-0021-4mg |
N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-2-methyl-3-nitrobenzamide |
899975-95-2 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2794-0021-5mg |
N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-2-methyl-3-nitrobenzamide |
899975-95-2 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2794-0021-10mg |
N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]-2-methyl-3-nitrobenzamide |
899975-95-2 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2-methyl-3-nitrobenzamide Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2-methyl-3-nitrobenzamide
Research Brief on N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2-methyl-3-nitrobenzamide (CAS: 899975-95-2)
N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2-methyl-3-nitrobenzamide (CAS: 899975-95-2) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique sulfonamide and nitrobenzamide moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activity, and potential clinical applications.
Recent studies have focused on the synthesis and structural optimization of N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2-methyl-3-nitrobenzamide. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding affinity and interaction with target proteins. Preliminary results indicate that the compound exhibits high selectivity for certain enzyme targets, making it a candidate for further development in drug discovery programs. The presence of the nitro group and the sulfonamide functionality has been linked to its ability to modulate oxidative stress pathways, suggesting potential applications in neurodegenerative and inflammatory diseases.
In vitro and in vivo studies have provided insights into the pharmacokinetic and pharmacodynamic profiles of N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2-methyl-3-nitrobenzamide. The compound demonstrates favorable bioavailability and metabolic stability, with minimal off-target effects observed in preclinical models. Notably, its ability to cross the blood-brain barrier has sparked interest in its use for central nervous system (CNS) disorders. Researchers are currently investigating its efficacy in animal models of Alzheimer's disease and multiple sclerosis, with preliminary data indicating neuroprotective effects.
The mechanistic studies of N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2-methyl-3-nitrobenzamide have revealed its role as a modulator of key signaling pathways, including the NF-κB and Nrf2 pathways. These findings underscore its potential as a multi-target therapeutic agent, capable of addressing complex disease mechanisms. Additionally, its structural features have inspired the design of derivatives with enhanced potency and reduced toxicity, paving the way for next-generation therapeutics.
Despite these promising developments, challenges remain in the clinical translation of N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2-methyl-3-nitrobenzamide. Further studies are needed to optimize its formulation, assess long-term safety, and validate its therapeutic efficacy in human trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate its development and bring it closer to clinical application.
In conclusion, N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2-methyl-3-nitrobenzamide represents a promising candidate in the field of chemical biology and drug discovery. Its unique chemical structure and multifaceted biological activity position it as a valuable tool for understanding disease mechanisms and developing innovative therapies. Continued research and investment in this compound are warranted to unlock its full potential and address unmet medical needs.
899975-95-2 (N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-2-methyl-3-nitrobenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)